Cas no 857479-89-1 (METHYL 5-BROMO-2-METHYLPENTANOATE)

• Product Name: METHYL 5-BROMO-2-METHYLPENTANOATE
• CAS No: 857479-89-1
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 3468809
• PubChem ID: 54109219
• Update Time: 2025-10-15

METHYL 5-BROMO-2-METHYLPENTANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 5-BROMO-2-METHYLPENTANOATE
• methyl ester of/the/ (+-)-5-bromo-2-methyl-valeric acid methyl ester
• Pentanoic acid, 5-bromo-2-methyl-, methyl ester
• 5-Bromo-2-methyl-pentanoic acid methyl ester
• G90453
• 857479-89-1
• NFWYCLOPRIAQFJ-UHFFFAOYSA-N
• SCHEMBL1855370

• Inchi： 1S/C7H13BrO2/c1-6(4-3-5-8)7(9)10-2/h6H,3-5H2,1-2H3
• InChI Key： NFWYCLOPRIAQFJ-UHFFFAOYSA-N
• SMILES： BrCCCC(C(=O)OC)C

Computed Properties

• Exact Mass: 208.00989g/mol
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on METHYL 5-BROMO-2-METHYLPENTANOATE

Research Brief on METHYL 5-BROMO-2-METHYLPENTANOATE (CAS: 857479-89-1) in Chemical and Biomedical Applications

The compound METHYL 5-BROMO-2-METHYLPENTANOATE (CAS: 857479-89-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its brominated alkyl chain and methyl ester functionality, serves as a versatile intermediate in organic synthesis and drug development. Recent studies have highlighted its potential in the synthesis of bioactive molecules, particularly in the context of protease inhibitors and anti-inflammatory agents. The unique structural features of this compound, including its electrophilic bromine atom and sterically hindered ester group, make it a valuable building block for the construction of complex molecular architectures.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of METHYL 5-BROMO-2-METHYLPENTANOATE as a key precursor in the synthesis of novel cysteine protease inhibitors. The study demonstrated that the bromine atom at the 5-position facilitates efficient nucleophilic substitution reactions, enabling the introduction of various pharmacophores. The methyl ester group was found to enhance the compound's stability under physiological conditions while maintaining reactivity for further derivatization. These findings suggest that this compound could play a crucial role in developing new therapeutic agents targeting parasitic and viral infections where cysteine proteases are essential for pathogen viability.

Another significant application emerged from recent work in the field of anti-inflammatory drug discovery. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the use of METHYL 5-BROMO-2-METHYLPENTANOATE in the synthesis of potent leukotriene biosynthesis inhibitors. The researchers utilized the compound's reactive bromine moiety to construct a series of analogs that showed remarkable selectivity for 5-lipoxygenase, with several derivatives exhibiting nanomolar potency in cellular assays. The methyl ester functionality proved particularly valuable in these studies, as it allowed for straightforward conversion to carboxylic acid derivatives during lead optimization.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce METHYL 5-BROMO-2-METHYLPENTANOATE. A 2023 paper in Organic Process Research & Development described a novel catalytic system for the bromination of 2-methylpentenoate precursors, achieving higher yields (85-90%) and improved purity compared to traditional methods. This development is particularly important for scaling up production while maintaining the stringent quality standards required for pharmaceutical applications. The improved synthetic protocol also reduces the formation of byproducts that could complicate downstream derivatization processes.

Looking forward, the unique properties of METHYL 5-BROMO-2-METHYLPENTANOATE position it as a promising candidate for further exploration in medicinal chemistry. Its dual functionality (bromine and ester groups) offers multiple points for structural modification, making it valuable for combinatorial chemistry approaches and structure-activity relationship studies. Current research directions include investigating its potential in targeted drug delivery systems, where the ester group could be exploited for prodrug strategies, and exploring its use in the synthesis of chiral building blocks for asymmetric synthesis. As these studies progress, we anticipate seeing more applications of this versatile compound in both academic research and industrial drug development pipelines.